Cas no 1696905-38-0 (5-Amino-1-ethyl-1H-1,2,3-triazole)

• Product Name: 5-Amino-1-ethyl-1H-1,2,3-triazole
• CAS No: 1696905-38-0
• MF: C₄H₈N₄
• MW: 112.13311958313
• CID: 6204916
• PubChem ID: 12760718
• Update Time: 2024-01-11

5-Amino-1-ethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• MFCD32177091
• SY262138
• 5-Amino-1-ethyl-1H-1,2,3-triazole
• SCHEMBL11314974
• E70135
• 1-ethyl-1H-1,2,3-triazol-5-amine
• EN300-4512928
• 1696905-38-0

• Inchi： 1S/C4H8N4/c1-2-8-4(5)3-6-7-8/h3H,2,5H2,1H3
• InChI Key： LIBYHHMDKPRCQD-UHFFFAOYSA-N
• SMILES： N1(C(=CN=N1)N)CC

Computed Properties

• Exact Mass: 112.074896272g/mol
• Monoisotopic Mass: 112.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.7Ų